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Compound of Interest |

Compound Name: Icalcaprant
CAS No.: 2227384-17-8
Cat. No.: B12393435
Get Quote
. J

Disclaimer: As of November 2025, a specific Safety Data Sheet (SDS) for Icalcaprant (also
known as CVL-354), an investigational compound, is not publicly available. The following
disposal procedures are based on general best practices for the management of non-
hazardous, non-controlled research-grade pharmaceutical compounds. Researchers and
laboratory personnel must consult their institution's Environmental Health and Safety (EHS)
department and the compound's specific SDS, when available, for definitive disposal protocols.

The proper management and disposal of pharmaceutical waste are critical for ensuring
personnel safety, environmental protection, and regulatory compliance. This guide provides
essential logistical information and procedural steps for the responsible disposal of
investigational compounds like Icalcaprant within a laboratory setting.

Regulatory Framework for Pharmaceutical Waste

In the United States, the disposal of pharmaceutical waste is primarily governed by the
Environmental Protection Agency (EPA) and the Drug Enforcement Administration (DEA).
Understanding their roles is fundamental to compliant waste management.
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Regulatory Agency

Role in Pharmaceutical
Waste Disposal

Key Regulations

Environmental Protection
Agency (EPA)

Regulates the disposal of solid
and hazardous waste to
protect human health and the
environment.[1][2] It
establishes the framework for
identifying and managing
hazardous waste, including

certain pharmaceuticals.[1][3]

Resource Conservation and
Recovery Act (RCRA): This is
the primary law governing the
disposal of solid and
hazardous waste.[1] RCRA
regulations define hazardous
waste based on specific lists
(P-list, U-list) or characteristics
(ignitability, corrosivity,

reactivity, toxicity).

Drug Enforcement
Administration (DEA)

Regulates the handling and
disposal of controlled
substances to prevent

diversion and abuse.

Controlled Substances Act
(CSA): This act places all
regulated substances into one
of five schedules based on
their potential for abuse and
medical application. The DEA
provides strict protocols for the
disposal of these substances,
often requiring a reverse

distributor.

Protocol for Disposal of Research-Quantity

Icalcaprant

This protocol outlines a general procedure for the disposal of a small quantity of a non-

controlled, non-hazardous investigational compound.

Objective: To safely and compliantly dispose of unused, expired, or waste Icalcaprant and

associated contaminated materials from a research laboratory.

Materials:
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o Personal Protective Equipment (PPE): Safety glasses, lab coat, appropriate chemical-
resistant gloves.

» Designated hazardous waste container (typically a black container for pharmaceutical
chemical waste, but verify with your institution's EHS).

e Hazardous waste labels (provided by your institution's EHS).

o Waste segregation bins for general lab waste (e.g., non-contaminated paper towels).
Procedure:

e Hazard Assessment:

o Review all available information for Icalcaprant. Since a specific SDS is unavailable, treat
the compound with caution. Assume it may have unknown toxicological properties.

o Consult your institution's Chemical Hygiene Plan and EHS department for guidance on
handling investigational compounds.

» Personal Protective Equipment (PPE):

o Don all required PPE, including a lab coat, safety glasses, and double gloves if
institutional policy requires it for handling potent or unknown compounds.

e Waste Segregation:

o Pure Compound/Stock Solutions: Place any unused or expired pure Icalcaprant powder
and any prepared stock solutions into a designated hazardous chemical waste container.
Do not mix with other waste streams unless explicitly permitted by your EHS department.

o Contaminated Labware: Dispose of items that have come into direct contact with
Icalcaprant, such as pipette tips, vials, and contaminated gloves, into the same
hazardous waste container.

o Empty Containers: An empty container that held a non-acutely hazardous substance may
be triple-rinsed. The rinsate must be collected and treated as hazardous waste. After
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rinsing, remove or deface the label and dispose of the container in the appropriate lab
glass or solid waste bin as per institutional guidelines.

o Prohibition of Sewering:Do not dispose of Icalcaprant or any hazardous pharmaceutical
waste down the drain. The EPA explicitly prohibits the sewering of hazardous waste
pharmaceuticals.

o Container Labeling and Storage:
o Securely close the hazardous waste container.
o Affix a completed hazardous waste label to the container. The label must include:

The words "Hazardous Waste".

The full chemical name ("lcalcaprant”). Avoid abbreviations or formulas.

The approximate quantity of waste.

The date accumulation started.

The name of the Principal Investigator and the laboratory location.

o Store the sealed and labeled container in a designated satellite accumulation area within
the laboratory, away from incompatible materials.

o Waste Pickup and Disposal:

o Once the container is full or ready for disposal, submit a chemical waste pickup request to
your institution's EHS department through their specified online portal or procedure.

o EHS personnel will collect the waste for final disposal, which is typically high-temperature
incineration conducted by a licensed hazardous waste management vendor.

Decision Workflow for Laboratory Pharmaceutical
Waste Disposal
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The following diagram illustrates the logical steps for determining the correct disposal pathway
for a chemical compound in a research setting.

Icalcaprant Disposal Decision Pathway

Start: Unwanted
Icalcaprant Compound

'

Consult Safety Data Sheet (SDS)
and Institutional EHS Protocols

l

Isita DEA
Controlled Substance?

Is it an EPA RCRA
Hazardous Waste?
(Listed or Characteristic)

Follow DEA Disposal Protocol
(e.g., Reverse Distributor)

Dispose in Black Dispose in Blue
Hazardous Pharmaceutical Non-Hazardous Pharmaceutical
Waste Container Waste Container

Label Container Correctly &
Store in Satellite Accumulation Area

Request Pickup by
Institutional EHS for Incineration

End: Compliant Disposal
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Caption: Workflow for the segregation and disposal of Icalcaprant waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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